Cas no 1021264-95-8 (2-(benzylsulfanyl)-N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}acetamide)

• Product Name: 2-(benzylsulfanyl)-N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}acetamide
• CAS No: 1021264-95-8
• MF: C₁₉H₁₆F₂N₂O₂S
• MW: 374.404350280762
• CID: 6377319
• PubChem ID: 27563783
• Update Time: 2025-06-26

2-(benzylsulfanyl)-N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}acetamide
• 2-benzylsulfanyl-N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]acetamide
• Acetamide, N-[[5-(2,4-difluorophenyl)-3-isoxazolyl]methyl]-2-[(phenylmethyl)thio]-
• F2493-1364
• 2-(benzylthio)-N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)acetamide
• 1021264-95-8
• AKOS024651948

• Inchi： 1S/C19H16F2N2O2S/c20-14-6-7-16(17(21)8-14)18-9-15(23-25-18)10-22-19(24)12-26-11-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,22,24)
• InChI Key： IIUMKMBWETUPGQ-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(F)C=C2F)ON=1)(=O)CSCC1=CC=CC=C1

Computed Properties

• Exact Mass: 374.09005526g/mol
• Monoisotopic Mass: 374.09005526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Boiling Point: 575.1±50.0 °C(Predicted)
• pka: 13.46±0.46(Predicted)

Additional information on 2-(benzylsulfanyl)-N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}acetamide

Research Brief on 2-(benzylsulfanyl)-N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}acetamide (CAS: 1021264-95-8)

Recent studies on the compound 2-(benzylsulfanyl)-N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}acetamide (CAS: 1021264-95-8) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of investigation for its biological activity and therapeutic applications. The presence of a benzylsulfanyl group and a difluorophenyl-substituted oxazole moiety suggests potential interactions with biological targets, making it a compound of significant interest.

One of the key areas of research has focused on the synthesis and optimization of this compound. Recent publications have detailed novel synthetic routes that improve yield and purity, which are critical for further pharmacological evaluation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These methodological advancements have facilitated a deeper understanding of its chemical properties.

In vitro studies have demonstrated that 2-(benzylsulfanyl)-N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}acetamide exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory pathways. Preliminary data suggest that the compound may act as a modulator of key signaling molecules, although the exact mechanism of action remains under investigation. These findings have spurred interest in its potential application as an anti-inflammatory or immunomodulatory agent.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Early-stage animal studies have provided insights into its bioavailability and half-life, which are essential for determining its suitability for therapeutic use. While the results are promising, additional studies are required to address challenges such as metabolic stability and potential toxicity.

The compound's interaction with biological membranes and its ability to penetrate cellular barriers have also been investigated. Computational modeling and molecular dynamics simulations have been utilized to predict its binding affinity and selectivity for target proteins. These in silico approaches complement experimental data and provide a more comprehensive understanding of its biological activity.

In summary, 2-(benzylsulfanyl)-N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}acetamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activity warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical development.